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Compound of Interest

Compound Name: Iron(lll) perchlorate hydrate

Cat. No.: B098410

This guide provides essential information for the safe handling and disposal of iron(lll)
perchlorate hydrate waste. Researchers, scientists, and drug development professionals
should adhere to these procedures to ensure laboratory safety and regulatory compliance.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with iron(lll) perchlorate hydrate waste?

Al: Iron(lll) perchlorate hydrate is a strong oxidizing agent.[1][2] The primary hazards
include:

o Fire and Explosion Risk: It can intensify fire and may cause an explosion, especially when in
contact with combustible or organic materials.[1][2] It should be kept away from heat, sparks,
open flames, and other ignition sources.[1][2]

e Reactivity: As a perchlorate, it is highly reactive. Wastes containing perchlorates are often
classified as D001 RCRA hazardous waste due to their reactivity characteristic.

o Health Hazards: It may cause skin and serious eye irritation, as well as respiratory irritation.

[11[2]
Q2: Can I neutralize iron(lll) perchlorate hydrate waste in the lab before disposal?

A2: No. Due to the reactive and potentially explosive nature of perchlorates, you should not
attempt to neutralize or treat iron(lll) perchlorate hydrate waste in the laboratory. Such
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procedures can be dangerous, generating heat or volatile byproducts. All waste containing this
compound must be disposed of through a licensed hazardous waste disposal company or your
institution's Environmental Health and Safety (EHS) office.

Q3: How should I collect and store iron(lll) perchlorate hydrate waste?
A3: Follow these steps for safe collection and storage:

e Use a Designated, Compatible Container: Collect the waste in a clearly labeled, sturdy, and
chemically resistant container with a secure screw cap.[3] Ensure the container is compatible
with oxidizing agents.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents, including "lron(lll) Perchlorate Hydrate" and any other components of the waste
stream.

e Segregation: Store the waste container separately from incompatible materials, especially
reducing agents, organic compounds, and combustible materials.

e Secondary Containment: For liquid waste, always use secondary containment (such as a
larger, chemically resistant tray or bin) to prevent spills.

» Closed Containers: Keep the waste container securely closed at all times, except when
adding waste.[4] Do not dispose of this waste by evaporation in a fume hood.[4]

Q4: Can | dispose of small amounts of iron(lll) perchlorate hydrate waste down the drain?

A4: Absolutely not. Iron(lll) perchlorate hydrate and its solutions must not be discharged into
the sanitary sewer.[1] This compound can persist in the environment and is harmful to aquatic
life.[1] All waste must be collected for proper hazardous waste disposal.

Q5: Who should I contact for the final disposal of the waste?

A5: Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor. They are trained and equipped to handle and transport
hazardous materials like iron(lll) perchlorate hydrate for final disposal in a compliant facility,
such as a hazardous waste landfill.[3]
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Quantitative Data Summary

The following table summarizes key quantitative and regulatory identifiers for iron(lll)
perchlorate hydrate waste.

Parameter Value / Identifier Regulation | Source

DOT /ADR/RID / IMDG /
IATA

UN Number UN1481

o DOT/ADR/RID /IMDG /
Hazard Class 5.1 (Oxidizer)

IATA
D001 (Characteristic of
RCRA Hazardous Waste Code o US EPA
Reactivity)
California Perchlorate Health and Safety Code o
) State of California
Regulation §25210.5

Experimental Protocol: Safe Collection and Labeling
of Iron(lll) Perchlorate Hydrate Waste

This protocol details the mandatory procedure for the collection and preparation of iron(lll)
perchlorate hydrate waste for professional disposal.

Materials:

Designated hazardous waste container (chemically compatible, with a secure lid)

Hazardous waste labels (provided by your EHS office)

Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate chemical-
resistant gloves

Secondary containment bin

Procedure:
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o Designate a Satellite Accumulation Area (SAA): Identify a specific location in the lab, at or
near the point of waste generation, for storing the waste container. This area must be away
from combustible materials and ignition sources.

e Prepare the Waste Container:
o Obtain a clean, empty, and appropriate waste container.
o Affix a hazardous waste label to the container before adding any waste.

o Fill out the Hazardous Waste Label:

[¢]

Write "Hazardous Waste" clearly at the top.

[e]

List all chemical constituents by their full names (no abbreviations), including "lron(ll)
Perchlorate Hydrate."

[e]

Estimate and record the percentage or concentration of each constituent.

o

Indicate the start date of accumulation (the date the first drop of waste is added).

[¢]

Include the name of the principal investigator and the laboratory location.
o Transferring Waste:
o Always wear appropriate PPE when handling the waste.

o Carefully transfer the waste into the labeled container, avoiding spills. Use a funnel for
liquids if necessary.

o Do not mix incompatible waste streams. This container is for iron(lll) perchlorate hydrate
waste only (and compatible solvents, if applicable and declared on the label).

e Secure and Store the Container:
o Securely fasten the lid on the container immediately after adding waste.

o Place the container in its designated secondary containment bin within the SAA.
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e Requesting Disposal:

o Once the container is full, or before it has been in storage for the maximum time allowed
by your institution (often 6-12 months), submit a waste pickup request to your EHS office.

o Ensure the label is complete and accurate before the scheduled pickup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
iron(lll) perchlorate hydrate waste.
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Caption: Workflow for the safe disposal of iron(lll) perchlorate hydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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